Cas no 1396964-23-0 (2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid)

• Product Name: 2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
• CAS No: 1396964-23-0
• MF: C₁₁H₁₃N₃O₄S₂
• MW: 315.368619680405
• CID: 3101983
• PubChem ID: 585149
• Update Time: 2025-04-21

2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-methylbutanoic acid
• 1396964-23-0
• N-(2,1,3-Benzothiadiazol-4-ylsulfonyl)valine
• Oprea1_358832
• 2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
• GGXQUHCKQXDDGR-UHFFFAOYSA-N
• AKOS016870294
• Butanoic acid, 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-3-methyl-
• AB00710658-01
• CHEMBL5305225
• 2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-methylbutanoic acid
• CCG-109570
• UNM000000598501
• ALBB-006544
• SR-01000031800
• ChemDiv1_008241
• CDS1_001841
• STK501121
• HMS610G13
• EN300-18617045
• DivK1c_002881
• EN300-00531
• AKOS000265254
• SR-01000031800-1
• HMS1781C10
• Oprea1_203213
• SR-01000031800-2
• 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-3-methylbutanoic acid
• AKOS000114985
• Z2361548111
• N-(2,1,3-Benzothiadiazol-4-ylsulfonyl)valine #

• Inchi： 1S/C11H13N3O4S2/c1-6(2)9(11(15)16)14-20(17,18)8-5-3-4-7-10(8)13-19-12-7/h3-6,9,14H,1-2H3,(H,15,16)
• InChI Key： GGXQUHCKQXDDGR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 315.03474825Da
• Monoisotopic Mass: 315.03474825Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives